Cas no 106619-08-3 (Benzofuran,7-(2-oxiranyl)-)

• Product Name: Benzofuran,7-(2-oxiranyl)-
• CAS No: 106619-08-3
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD17169907
• CID: 127240
• PubChem ID: 14958943
• Update Time: 2025-05-23

Benzofuran,7-(2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• Benzofuran,7-(2-oxiranyl)-
• 7-(2-Oxiranyl)-1-benzofur
• 7-(2-oxiranyl)Benzofuran
• Benzofuran, 7-oxiranyl- (9CI)
• 2-Isopropenyl-4a,8-dimethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalene
• 7-benzofuranyl oxirane
• 7-epoxyethylbenzofuran
• AC1L1UJH
• AC1Q29Z4
• CTK4I9844
• epi-a-Selinene
• Benzofuran, 7-oxiranyl-
• 7-(oxiran-2-yl)benzofuran
• AKOS015909158
• AM806889
• SCHEMBL7393943
• Benzofuran, 7-oxiranyl- (9CI)
• 7-(oxiran-2-yl)-1-benzofuran
• FT-0759475
• ZNILXSHYEVKFAU-UHFFFAOYSA-N
• 106619-08-3

• MDL： MFCD17169907
• Inchi： 1S/C10H8O2/c1-2-7-4-5-11-10(7)8(3-1)9-6-12-9/h1-5,9H,6H2
• InChI Key： ZNILXSHYEVKFAU-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=C2C=COC=12

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.7Ų

Experimental Properties

• PSA: 52.54
• LogP: 2.50410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on Benzofuran,7-(2-oxiranyl)-

Recent Advances in the Study of Benzofuran,7-(2-oxiranyl)- (CAS: 106619-08-3) and Its Applications in Chemical Biology and Medicine

The compound Benzofuran,7-(2-oxiranyl)- (CAS: 106619-08-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the versatility of Benzofuran,7-(2-oxiranyl)- as a scaffold for the development of novel bioactive molecules. The presence of the oxirane (epoxide) ring in its structure provides a reactive site that can be exploited for further chemical modifications, making it a valuable intermediate in the synthesis of more complex compounds. Researchers have successfully utilized this feature to create derivatives with enhanced pharmacological properties, particularly in the areas of anti-inflammatory and anticancer therapies.

One of the most promising applications of Benzofuran,7-(2-oxiranyl)- is in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The study employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, suggesting their potential as targeted therapies for various malignancies.

In addition to its role in oncology, Benzofuran,7-(2-oxiranyl)- has shown promise in the treatment of neurodegenerative diseases. A recent investigation published in ACS Chemical Neuroscience revealed that certain analogs of this compound can modulate the activity of key enzymes involved in Alzheimer's disease pathology, such as β-secretase (BACE1). The researchers utilized a combination of computational modeling and enzymatic assays to identify the most effective analogs, paving the way for further preclinical studies.

The synthesis of Benzofuran,7-(2-oxiranyl)- and its derivatives has also seen significant advancements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that employs green chemistry principles, reducing the environmental impact of the production process. This method not only improves the scalability of the synthesis but also enhances the purity of the final product, which is crucial for pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of Benzofuran,7-(2-oxiranyl)- based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and development.

In conclusion, Benzofuran,7-(2-oxiranyl)- (CAS: 106619-08-3) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future research. As synthetic methodologies continue to evolve and our understanding of its pharmacological potential deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.